Cas no 168903-04-6 (1H-Inden-1-amine,2,3-dihydro-2-methyl-, (1R,2R)-rel-)

• Product Name: 1H-Inden-1-amine,2,3-dihydro-2-methyl-, (1R,2R)-rel-
• CAS No: 168903-04-6
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 111103
• PubChem ID: 45078958
• Update Time: 2025-04-18

1H-Inden-1-amine,2,3-dihydro-2-methyl-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine,2,3-dihydro-2-methyl-, (1R,2R)-rel-
• 1H-Inden-1-amine,2,3-dihydro-2-methyl-,(1R,2R)-rel-(9CI)
• AKOS006349859
• (1R,2R)-2-Methyl-2,3-dihydro-1H-inden-1-amine
• 168903-04-6
• SCHEMBL599175

• Inchi： 1S/C10H13N/c1-7-6-8-4-2-3-5-9(8)10(7)11/h2-5,7,10H,6,11H2,1H3/t7-,10-/m1/s1
• InChI Key： PTOLXLSYGKBIJB-GMSGAONNSA-N
• SMILES： N[C@H]1C2C=CC=CC=2C[C@H]1C

Computed Properties

• Exact Mass: 147.10489
• Monoisotopic Mass: 147.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes